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Compound of Interest

Compound Name: 3-Ethyl-1H-indol-7-ol
Cat. No.: B13698439
Get Quote

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Drug
Development Scientists, EHS Officers[1]

Executive Safety Summary

Immediate Action Required: Treat 3-Ethyl-1H-indol-7-ol as a hazardous organic solid with
significant susceptibility to oxidative degradation.[1] While specific GHS data for this exact
isomer is often proprietary, its structure (an electron-rich 7-hydroxyindole) dictates a safety
profile combining the corrosivity/irritation of phenols with the instability of alkyl-indoles.[1]

Critical Hazards:

o Acute Toxicity: Harmful if swallowed or absorbed through skin (Category 4 estimated based
on SAR).

o Severe Irritant: Causes serious eye damage/irritation (Category 2A/1) and skin irritation due
to the phenolic hydroxyl group.

e Environmental Hazard: Toxic to aquatic life (Standard for lipophilic phenols).
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o Reactivity: highly sensitive to light and air; rapid oxidation produces dark, insoluble melanin-
like tars that complicate waste analysis.[1]

Chemical Profile & Hazard Logic (The "Why")

To ensure safe disposal, one must understand the molecule's behavior. We extrapolate the
safety profile from its core moieties: 7-Hydroxyindole (CAS 2380-84-9) and 3-Ethylindole (CAS
1484-19-1).[1]

Feature Structural Cause Operational Implication

Incompatible with strong
Acidity (pKa ~10) Phenolic -OH at C7 bases; forms salts that may
alter solubility/toxicity.[1]

Do not store waste in open

containers.[1] Rapidly turns
Oxidation Potential Electron-rich Indole ring black/brown, potentially

confusing waste stream

analysis.

High skin permeability. Double-

Lipophilicit Ethyl group at C3
bop Y yIarotp gloving (Nitrile) is mandatory.
Classified as "Ignitable" (D001)
Combustibility Organic Carbon Skeleton if dissolved in flammable

solvents; otherwise "Toxic" (T).

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound)

Do not dispose of in regular trash or sink.

o Containerization: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) or
glass jar.

o Expert Tip: If the solid has oxidized (turned dark brown/black), note "Oxidized Indole
Derivative" on the label to prevent EHS confusion regarding the substance's identity.
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» Labeling: Affix a hazardous waste label.
o Constituents: "3-Ethyl-1H-indol-7-ol (Indole derivative)"[1]
o Hazards: Toxic, Irritant.[2][3][4][5]
o Segregation: Place the container in the "Solid Toxic/lrritant" waste stream.

o Crucial: Keep separate from "Oxidizing Solids" (e.g., nitrates, permanganates) to prevent
exothermic ignition.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Disposal depends heavily on the solvent system used during synthesis or purification.
e Halogenated Solvents (DCM, Chloroform):
o Collect in "Halogenated Organic Waste" carboy.

o Warning: 7-hydroxyindoles can polymerize in acidic halogenated waste. Ensure the waste
stream pH is neutral if possible.

» Non-Halogenated Solvents (Methanol, Ethyl Acetate, DMSO):
o Collect in "Non-Halogenated Organic Waste" carboy.

o Calorific Value: These mixtures are often incinerated for fuel blending. Ensure no heavy
metals are present in the same container.

e Aqueous Waste (HPLC Buffers):

o If the concentration is <0.1% and the buffer is non-hazardous, check local regulations.
However, due to aquatic toxicity, collection as "Aqueous Hazardous Waste" is the standard
recommendation for drug development labs.

Waste Segregation Decision Tree

The following logic flow ensures you select the correct waste stream, preventing dangerous
cross-reactivity.
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Waste: 3-Ethyl-1H-indol-7-ol

Physical State?

Solid / Powder Liquid / Solution

Label: Toxic

DISPOSAL A:
Solid Hazardous Waste
(Toxic/Irritant)

Solvent Type?

Contains Halogens |Flammable/Organic \\Mostly Water

Halogenated Non-Halogenated Aqueous
(DCM, CHCI3) (MeOH, EtOAc, DMSOQ) (Buffers, Water)

DISPOSAL C: DISPOSAL D:
Non-Halo Organic Waste Aqueous Toxic Waste
(Fuel Blending) (Do NOT Drain Pour)

DISPOSAL B:

Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating indole-derivative waste streams based on physical
state and solvent composition.[1]
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Emergency Response: Spills & Exposure

Spill Cleanup Protocol:
o Evacuate & Ventilate: If dust is airborne, clear the immediate area.

o PPE: Wear Nitrile gloves (double layer recommended), lab coat, and safety goggles. Use a
P95/N95 respirator if powder is fine.

» Containment:
o Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste jar.

o Liquid: Adsorb with vermiculite or sand. Do not use sawdust (potential reaction with
concentrated phenols).

o Decontamination: Scrub the surface with a dilute surfactant (soap/water) followed by
Ethanol. The area may stain brown/purple due to oxidation; this is cosmetic but indicates
incomplete removal.

First Aid:

o Skin Contact: Wash immediately with soap and water for 15 minutes.[5][6] Phenolic
compounds can cause delayed burns/numbness.

o Eye Contact: Rinse cautiously with water for 15 minutes.[5][6] Remove contact lenses.[2][3]
[4][7][8] Seek medical attention immediately (Risk of corneal damage).

Regulatory & Compliance Data
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Regulatory Body Classification Code | Note

Not P-Listed. Likely D001
US EPA (RCRA) Characteristic Waste (Ignitable) if in solvent, or

General Toxic Waste if solid.[1]

UN 2811, Class 6.1, PG 1lI

DOT (Shippin Toxic Solid, Organic, n.o.s.[1
(Shipping) g ] (Typical for indoles).[4]
) ) H315, H319, H335, H400
GHS Irritant / Aquatic Tox ]
(Aquatic Acute 1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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